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glucopyranoside

Cat. No.: B1255739 Get Quote

Introduction
3-Acetylumbelliferyl β-D-glucopyranoside (3-AUG) is a fluorogenic substrate utilized for the

detection of β-glucosidase activity. This enzyme plays a crucial role in various biological

processes, including the breakdown of complex carbohydrates. The enzymatic hydrolysis of the

β-glucosidic bond in 3-AUG by β-glucosidase yields D-glucose and the highly fluorescent

product, 3-acetylumbelliferone. The intensity of the emitted fluorescence is directly proportional

to the enzymatic activity, providing a sensitive and quantitative method for its measurement.

This application note provides a detailed protocol for the preparation of a 3-AUG stock solution

for use in enzymatic assays.

Materials and Equipment
3-Acetylumbelliferyl β-D-glucopyranoside (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Vortex mixer

Microcentrifuge tubes or amber glass vials

Calibrated pipettes
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Analytical balance

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves

Experimental Protocol
1. Reagent Preparation

Prior to preparing the stock solution, ensure that all reagents and equipment are clean and

readily accessible. It is recommended to use anhydrous DMSO to minimize potential

degradation of the substrate due to moisture.

2. Weighing the Substrate

Carefully weigh the desired amount of 3-Acetylumbelliferyl β-D-glucopyranoside powder using

an analytical balance. Perform this step in a fume hood to avoid inhalation of the fine powder.

3. Dissolving the Substrate

a. Transfer the weighed 3-AUG powder into a sterile microcentrifuge tube or an amber glass

vial. b. Add the calculated volume of anhydrous DMSO to achieve the desired stock solution

concentration. A common starting concentration for similar substrates is 10 mM. c. Vortex the

solution thoroughly until the substrate is completely dissolved. Gentle warming in a water bath

(not exceeding 37°C) may aid in dissolution if necessary.

4. Storage and Stability

a. For long-term storage, it is recommended to store the solid 3-Acetylumbelliferyl β-D-

glucopyranoside at -20°C or below. b. The prepared stock solution in DMSO should be

aliquoted into smaller volumes to avoid repeated freeze-thaw cycles. c. Store the aliquots at

-20°C or -80°C in the dark. While specific stability data for 3-AUG is not readily available,

similar glycoside stock solutions are stable for at least 6 months at -80°C.
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Parameter
Recommended
Value/Condition

Notes

Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)

Other organic solvents like

DMF may also be suitable, but

solubility should be empirically

determined.

Stock Concentration
10 mM (or as required by the

specific assay)

A higher concentration may be

possible depending on the

solubility limit in the chosen

solvent.

Storage of Solid ≤ -15°C
Protect from light and

moisture.

Storage of Stock Solution -20°C or -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.

Purity ≥98% As stated by a supplier.[1]

Molecular Weight 366.32 g/mol [1]

Molecular Formula C₁₇H₁₈O₉ [1]

Signaling Pathway and Experimental Workflow
The enzymatic reaction of β-glucosidase with 3-Acetylumbelliferyl β-D-glucopyranoside results

in the cleavage of the glycosidic bond, releasing the fluorescent 3-acetylumbelliferone. This

process does not involve a signaling pathway in the traditional sense but is a direct enzymatic

conversion.
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Enzymatic hydrolysis of 3-AUG by β-glucosidase.

The following diagram illustrates the logical workflow for preparing the 3-Acetylumbelliferyl β-D-

glucopyranoside stock solution.
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Workflow for 3-AUG stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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